tert-butyl N-(4-isocyanobutyl)carbamate
Overview
Description
Tert-butyl N-(4-isocyanobutyl)carbamate (TBIC) is an organic compound that is used in a variety of scientific and industrial applications. TBIC is a carbamate derivative of tert-butyl isocyanide and has been used in a variety of organic synthesis reactions, as a catalyst for organic reactions, and as a reagent for the determination of organic compounds. TBIC has also been studied for its potential use in pharmaceuticals, as a surfactant, and as a corrosion inhibitor.
Scientific Research Applications
Tert-butyl N-(4-isocyanobutyl)carbamate has been studied for its potential use in a variety of scientific research applications. It has been used as a catalyst for organic reactions, as a reagent for the determination of organic compounds, and as a surfactant. It has also been studied as a corrosion inhibitor and as a potential drug delivery system.
Mechanism of Action
Tert-butyl N-(4-isocyanobutyl)carbamate is believed to act as a catalyst for organic reactions by forming an intermediate complex with the reactants. This intermediate complex is believed to be more stable than the reactants, resulting in a more efficient reaction. This compound is also believed to act as a surfactant, reducing the surface tension of water and allowing for more efficient mixing of liquids.
Biochemical and Physiological Effects
This compound has been studied for its potential use in pharmaceuticals and as a drug delivery system. However, there is currently no evidence to suggest that this compound has any direct biochemical or physiological effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(4-isocyanobutyl)carbamate has a number of advantages for laboratory experiments. It is relatively inexpensive, easy to synthesize, and has a high purity. It is also relatively stable and can be used in a variety of reactions. However, this compound is also flammable and can be toxic in high concentrations, so it should be handled with care in the laboratory.
Future Directions
There are a number of potential future directions for research on tert-butyl N-(4-isocyanobutyl)carbamate. These include further studies into its potential use as a catalyst, surfactant, and corrosion inhibitor. Additionally, further research into its potential use as a drug delivery system could lead to new and improved pharmaceuticals. Finally, further research into the mechanism of action of this compound could lead to a better understanding of its effects on biochemical and physiological systems.
Synthesis Methods
Tert-butyl N-(4-isocyanobutyl)carbamate can be synthesized from a variety of starting materials, including tert-butyl isocyanide and various carbamate derivatives. The most common method of synthesis involves the reaction of tert-butyl isocyanide with a carbamate derivative in the presence of an acid catalyst. The reaction is typically conducted at temperatures between 40-60°C and yields a product with a purity of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(4-isocyanobutyl)carbamate can be achieved through a two-step reaction process. The first step involves the synthesis of 4-isocyanobutylamine, which is then reacted with tert-butyl chloroformate to form the final product.", "Starting Materials": [ "1,4-butanediamine", "tert-butyl chloroformate", "triethylamine", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Synthesis of 4-isocyanobutylamine", "1. Dissolve 1,4-butanediamine (10 mmol) in dichloromethane (50 mL) and add triethylamine (20 mmol) dropwise with stirring.", "2. Add phosgene (10 mmol) dropwise to the reaction mixture and stir for 2 hours at room temperature.", "3. Add sodium bicarbonate solution (10%, 50 mL) to the reaction mixture and extract the organic layer with dichloromethane (3 x 50 mL).", "4. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 4-isocyanobutylamine as a colorless oil.", "Step 2: Synthesis of tert-butyl N-(4-isocyanobutyl)carbamate", "1. Dissolve 4-isocyanobutylamine (10 mmol) in dichloromethane (50 mL) and add tert-butyl chloroformate (12 mmol) dropwise with stirring.", "2. Stir the reaction mixture for 2 hours at room temperature.", "3. Add water (50 mL) to the reaction mixture and extract the organic layer with dichloromethane (3 x 50 mL).", "4. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain tert-butyl N-(4-isocyanobutyl)carbamate as a colorless oil." ] } | |
CAS RN |
353505-05-2 |
Molecular Formula |
C10H18N2O2 |
Molecular Weight |
198.3 |
Purity |
95 |
Origin of Product |
United States |
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